Cas no 1187164-59-5 (2-(3,4-Dichlorobenzoyl)-3-methylpyridine)

• Product Name: 2-(3,4-Dichlorobenzoyl)-3-methylpyridine
• CAS No: 1187164-59-5
• MF: C₁₃H₉Cl₂NO
• MW: 266.122661352158
• MDL: MFCD13152819
• CID: 4684395
• Update Time: 2025-10-16

2-(3,4-Dichlorobenzoyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorobenzoyl)-3-methylpyridine
• (3,4-Dichlorophenyl)(3-methylpyridin-2-yl)methanone
• BC4401534

• MDL： MFCD13152819
• Inchi： 1S/C13H9Cl2NO/c1-8-3-2-6-16-12(8)13(17)9-4-5-10(14)11(15)7-9/h2-7H,1H3
• InChI Key： HFTWJLDLMAYNPA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C(C)=CC=CN=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3,4-Dichlorobenzoyl)-3-methylpyridine

Comprehensive Analysis of 2-(3,4-Dichlorobenzoyl)-3-methylpyridine (CAS 1187164-59-5): Properties, Applications, and Industry Trends

2-(3,4-Dichlorobenzoyl)-3-methylpyridine (CAS 1187164-59-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This heterocyclic derivative combines a pyridine core with a dichlorobenzoyl moiety, creating unique chemical properties that make it valuable for targeted applications. With molecular formula C₁₃H₉Cl₂NO and molecular weight 266.12 g/mol, this compound exhibits characteristics that bridge medicinal chemistry and material science.

Recent studies highlight the compound's potential as a building block for drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. The presence of both electron-withdrawing chlorine atoms and the electron-donating methyl group creates interesting electronic effects that researchers are exploring for structure-activity relationships. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its high purity (>98%) and stability under standard storage conditions.

The synthesis of 2-(3,4-Dichlorobenzoyl)-3-methylpyridine typically involves acylation reactions between 3-methylpyridine and 3,4-dichlorobenzoyl chloride, followed by purification through crystallization. Process optimization has become a key focus area, with green chemistry principles being applied to improve yield and reduce environmental impact. These advancements align with growing industry demands for sustainable synthesis methods.

In material science applications, this compound shows promise as a precursor for organic electronic materials. Its conjugated system and halogen substituents contribute to interesting charge transport properties being investigated for OLEDs and photovoltaic devices. Researchers are particularly interested in how the molecular stacking behavior influences material performance in thin-film applications.

Quality control protocols for CAS 1187164-59-5 emphasize rigorous testing for residual solvents and byproducts. Advanced analytical methods including LC-MS and elemental analysis ensure batch-to-batch consistency, which is critical for research reproducibility. The compound's stability profile under various temperature and humidity conditions has been extensively documented to support proper handling and storage.

Market analysis indicates growing demand for 2-(3,4-Dichlorobenzoyl)-3-methylpyridine in academic and industrial laboratories. This trend correlates with increased investment in small molecule drug discovery and functional materials development. Suppliers are expanding their catalog offerings to include custom derivatives and isotope-labeled versions to support mechanistic studies and metabolic research.

Safety assessments confirm that proper laboratory precautions (PPE, ventilation) provide adequate protection when handling this material. While not classified as hazardous under standard protocols, researchers are advised to consult SDS documentation for specific handling guidelines. The compound's environmental fate and biodegradation pathways are currently under investigation as part of broader green chemistry initiatives.

Future research directions for this compound include exploring its potential in catalysis and as a ligand in transition metal complexes. Preliminary studies suggest interesting coordination chemistry that could lead to applications in asymmetric synthesis. The scientific community continues to investigate structure-property relationships to unlock new applications for this versatile chemical entity.

For researchers sourcing CAS 1187164-59-5, verification of analytical certificates and supplier qualifications is recommended. The compound is available through specialty chemical providers with various packaging options to support both small-scale research and bulk requirements. Documentation typically includes comprehensive characterization data to support research applications.

The development of 2-(3,4-Dichlorobenzoyl)-3-methylpyridine derivatives represents an active area of research, with modifications to the pyridine ring and benzoyl group being explored to tune physical and chemical properties. These efforts contribute to the growing toolbox of molecular scaffolds available for pharmaceutical and materials innovation.